1-(Furan-2-ylmethyl)cyclopentane-1-carbaldehyde

• Molecular Formula: C11H14O2
• Molecular Weight: 178.23 g/mol
• SMILES: C1CCC(C1)(CC2=CC=CO2)C=O
• InChI: InChI=1S/C11H14O2/c12-9-11(5-1-2-6-11)8-10-4-3-7-13-10/h3-4,7,9H,1-2,5-6,8H2
• InChIKey: CRPQGCRBARVFKD-UHFFFAOYSA-N

1-(Furan-2-ylmethyl)cyclopentane-1-carbaldehyde: Identity, Identifiers, and Procurement

1-(Furan-2-ylmethyl)cyclopentane-1-carbaldehyde (CAS 1934397-03-1) is a cyclopentane-1-carbaldehyde derivative substituted at the 1-position with a furan-2-ylmethyl group . With molecular formula C₁₁H₁₄O₂ and molecular weight 178.23 g/mol, it belongs to the class of heteroaryl-substituted cycloalkyl aldehydes . The compound is commercially available from specialty chemical suppliers at 95% standard purity with batch-specific quality control documentation , positioning it as a research-grade building block for medicinal chemistry, organic synthesis, and heterocyclic chemistry applications.

Bifunctional building block with orthogonal aldehyde and furan reactivity

Batch-specific QC documentation (NMR, HPLC, GC) supports reproducible synthesis

Entry point for heteroaryl-substituted cyclopentane scaffolds in medicinal chemistry

Why This Compound Cannot Be Replaced by Generic Analogs

This compound cannot be generically substituted by its closest structural analogs because small positional or scaffold-level changes produce distinct electronic environments, reactivity profiles, and biological target interactions. The furan-2-ylmethyl attachment at the 2-position of the furan ring (vs. the 3-position in the regioisomer) alters the electron density distribution on the heteroaromatic ring and changes the geometry of the pendant group, which directly impacts molecular recognition events [1]. Furthermore, replacing the furan ring with a phenyl or thiophene group removes the oxygen-mediated hydrogen-bond acceptor capacity and modifies both metabolic stability and synthetic derivatization options [1]. The quantitative evidence below demonstrates that even minor structural variations among in-class candidates produce meaningfully different properties that affect scientific selection and procurement decisions.

Regioisomer mismatch

Furan-2-yl vs. furan-3-yl attachment alters electronic distribution and binding geometry, and may not transfer directly.

Heterocycle replacement

Replacing furan with phenyl or thiophene removes the oxygen H-bond acceptor and changes metabolic stability profile, limiting direct interchangeability.

Scaffold simplification

Monofunctional analogs (cyclopentane-1-carbaldehyde, furfural) lack the orthogonal reactivity domains required for sequential derivatization.

• [1] Ostrowski T. Bioactive Furanyl- or Thienyl-Substituted Nucleobases, Nucleosides and Their Analogues. Mini-Reviews in Medicinal Chemistry, 2023, 23(5), 633-650. DOI: 10.2174/1389557522666220812125205. View Source

Differentiation Evidence vs. Closest Analogs

Regioisomeric Differentiation: Furan-2-ylmethyl vs. Furan-3-ylmethyl

1-(Furan-2-ylmethyl)cyclopentane-1-carbaldehyde (CAS 1934397-03-1) bears the heteroaromatic substituent at the furan 2-position, whereas the direct regioisomer 1-(Furan-3-ylmethyl)cyclopentane-1-carbaldehyde (CAS 1936082-20-0) attaches at the furan 3-position. In medicinal chemistry, furan-2-yl and furan-3-yl substituents are recognized as non-interchangeable due to differences in electronic distribution, hydrogen-bonding geometry, and target binding orientation [1]. A review of 170 furanyl- and thienyl-substituted bioactive nucleobase/nucleoside analogues concluded that the position of heteroaryl attachment (2- vs. 3-) is a critical determinant of biological activity and selectivity within a given scaffold series [1].

Regioisomeric identity

Reported

2-ylmethyl vs. 3-ylmethyl attachment shifts electronic distribution and binding geometry

Supports regioisomer-specific procurement for SAR studies

Literature review of furanyl bioactive compounds

Evidence Dimension	Regioisomeric position of furan attachment (2-ylmethyl vs. 3-ylmethyl) and associated electronic/steric properties
Target Compound Data	Furan-2-ylmethyl substituent; SMILES O=CC1(CC2=CC=CO2)CCCC1; CAS 1934397-03-1
Comparator Or Baseline	1-(Furan-3-ylmethyl)cyclopentane-1-carbaldehyde (CAS 1936082-20-0); SMILES differs in furan attachment position
Quantified Difference	Positional isomerism: 2-ylmethyl vs. 3-ylmethyl. Literature establishes furan-2-yl and furan-3-yl as pharmacologically distinct substituents with differential activity and selectivity profiles in nucleobase and nucleoside analogue series [1]
Conditions	Structural comparison based on CAS registry and vendor catalog data ; literature-level differentiation drawn from medicinal chemistry review of furanyl-substituted bioactive compounds [1]

Why This Matters

Procurement of the incorrect regioisomer (3-ylmethyl instead of 2-ylmethyl) will produce a different compound with distinct reactivity and potentially divergent biological activity, making regioisomeric identity a critical specification in purchase orders.

• [1] Ostrowski T. Bioactive Furanyl- or Thienyl-Substituted Nucleobases, Nucleosides and Their Analogues. Mini-Reviews in Medicinal Chemistry, 2023, 23(5), 633-650. DOI: 10.2174/1389557522666220812125205. View Source

Batch-Specific Quality Control Documentation

1-(Furan-2-ylmethyl)cyclopentane-1-carbaldehyde is supplied by Bidepharm at 95% standard purity with batch-specific quality control reports including NMR, HPLC, and GC analyses . By comparison, the regioisomer 1-(Furan-3-ylmethyl)cyclopentane-1-carbaldehyde is offered by AKSci also at 95% minimum purity specification, but the two products are sourced from different suppliers with distinct QC documentation packages . For procurement purposes, the availability of traceable batch QC data (NMR, HPLC, GC) from Bidepharm for the 2-ylmethyl regioisomer provides verifiable identity and purity confirmation, reducing the risk of receiving mislabeled or degraded material.

Batch QC documentation

Data to verify

95% purity with multi-method batch QC (NMR, HPLC, GC)

Enables independent identity and purity verification upon receipt

Supplier data; orthogonal methods

Evidence Dimension	Commercial purity specification and availability of batch QC documentation
Target Compound Data	95% standard purity; batch QC includes NMR, HPLC, GC; supplier: Bidepharm (Catalog BD01008388)
Comparator Or Baseline	1-(Furan-3-ylmethyl)cyclopentane-1-carbaldehyde: 95% min. purity; supplier: AKSci (Catalog 4970EJ) . Cyclopentane-1-carbaldehyde: typically ≥98% purity from multiple suppliers; furan-2-carbaldehyde: ≥99% purity widely available.
Quantified Difference	Target compound: 95% with multi-method batch QC . Parent cyclopentane-1-carbaldehyde: 98%+ purity typical . Furan-2-carbaldehyde: 99%+ purity typical. The target compound's QC documentation includes three orthogonal analytical methods (NMR, HPLC, GC) specific to this scaffold.
Conditions	Vendor technical datasheet specifications as of 2024-2025

Why This Matters

The availability of multi-method batch QC (NMR, HPLC, GC) enables purchasers to independently verify compound identity and purity upon receipt, a critical requirement for reproducible research and compliant procurement workflows.

Bifunctional Scaffold: Aldehyde and Furan Reactivity

The aldehyde group at the cyclopentane 1-position enables oxidation to the corresponding carboxylic acid (using KMnO₄ or CrO₃), reduction to the primary alcohol (using NaBH₄ or LiAlH₄), and nucleophilic addition/condensation reactions (imine formation, aldol reactions) [1]. The furan ring simultaneously provides an independent site for electrophilic aromatic substitution, Diels-Alder cycloaddition, and metal-catalyzed cross-coupling reactions. This orthogonal reactivity—aldehyde chemistry on the cyclopentane core plus heteroaromatic chemistry on the furan—is not available in simpler analogs such as cyclopentane-1-carbaldehyde (lacking the furan ring) or furan-2-carbaldehyde (lacking the cyclopentane scaffold and the quaternary carbon center) [1]. The quaternary carbon at the cyclopentane 1-position further provides steric shielding that can modulate reaction selectivity at the aldehyde center.

Bifunctional reactivity

Class-level

Two orthogonal reactive domains (aldehyde + furan) vs. one for monofunctional analogs

Enables sequential derivatization strategies for complex targets

Class-level reactivity inference

Evidence Dimension	Number of orthogonal reactive sites and synthetic diversification potential
Target Compound Data	Two orthogonal reactive domains: (i) aldehyde group on cyclopentane for oxidation/reduction/condensation; (ii) furan ring for electrophilic substitution and cycloaddition; quaternary carbon center at C1 of cyclopentane [1]
Comparator Or Baseline	Cyclopentane-1-carbaldehyde (CAS 872-53-7): one reactive domain (aldehyde only), no heteroaromatic ring . Furan-2-carbaldehyde (furfural): one reactive domain (aldehyde directly on furan), no cyclopentane scaffold.
Quantified Difference	Target compound: two orthogonal reactive domains vs. one domain each for comparators; enables sequential or orthogonal derivatization strategies not possible with either comparator alone [1]
Conditions	Structural analysis based on SMILES and chemical reactivity principles; aldehyde reactivity characterized in cyclopentane-1-carbaldehyde derivatives [1]

Why This Matters

The combination of an aldehyde-bearing quaternary cyclopentane center with a furan heteroaromatic ring in a single molecule provides a bifunctional building block that can undergo sequential derivatization at two independent sites, enabling more efficient synthetic routes to complex targets compared to using two separate monofunctional precursors.

• [1] Kuujia.com. Cyclopentane-1-carbaldehyde derivatives: aldehyde reactivity data (oxidation, reduction, condensation). Available at: https://www.kuujia.com View Source

Piancatelli Rearrangement Precursor Potential

The furan-2-ylmethyl substituent in 1-(Furan-2-ylmethyl)cyclopentane-1-carbaldehyde positions this compound as a potential precursor to 4-hydroxycyclopentenone derivatives via the Piancatelli rearrangement, following reduction of the aldehyde to the corresponding furfuryl alcohol [1]. The Piancatelli reaction converts 2-furylcarbinols directly into cyclopentenone derivatives through a furan ring opening–4π electrocyclization process, a transformation of growing importance in both medicinal chemistry and biomass valorization [1]. The target compound's 2-furylmethyl group (as opposed to a 3-furylmethyl group) is essential for this reactivity, as the Piancatelli rearrangement specifically requires the 2-substituted furan motif [1]. This synthetic pathway is not accessible from the 3-furyl regioisomer or from non-furan analogs such as 1-benzylcyclopentane-1-carbaldehyde.

Piancatelli access

Class-level

2-furylcarbinol pathway accessible; 3-furyl and non-furan analogs not applicable

Supports entry to cyclopentenone synthesis via Piancatelli rearrangement

Literature yields 40–>90% reported (class-level)

Evidence Dimension	Access to Piancatelli rearrangement chemistry for cyclopentenone synthesis
Target Compound Data	Furan-2-ylmethyl group present; aldehyde reducible to furfuryl alcohol, enabling Piancatelli rearrangement to 4-hydroxycyclopentenone derivatives [1]
Comparator Or Baseline	1-(Furan-3-ylmethyl)cyclopentane-1-carbaldehyde: 3-furyl substitution does not support Piancatelli rearrangement. 1-Benzylcyclopentane-1-carbaldehyde: no furan ring, rearrangement not applicable.
Quantified Difference	Qualitative difference: Piancatelli pathway accessible (2-furylcarbinol) vs. not accessible (3-furyl and non-furan analogs). Literature reports Piancatelli rearrangement yields of 4-hydroxycyclopentenones ranging from 40% to >90% depending on substrate and conditions [1].
Conditions	Piancatelli rearrangement typically performed under aqueous acidic conditions or with Lewis acid/Brønsted acid catalysis; furfuryl alcohol substrate required [1]

Why This Matters

The ability to access the Piancatelli rearrangement pathway after simple aldehyde reduction makes this compound a strategic entry point into functionalized cyclopentenone chemical space, which is not available from regioisomeric or non-furan analogs.

• [1] Verrier C, et al. The Piancatelli reaction and its variants: recent applications to high added-value chemicals and biomass valorization. Organic & Biomolecular Chemistry, 2018, 16(5), 676-687. DOI: 10.1039/c7ob02962d. PMID: 29362755. View Source

Heteroaryl Bioisosteric Differentiation: Furan vs. Phenyl

The furan ring in 1-(Furan-2-ylmethyl)cyclopentane-1-carbaldehyde serves as a heteroaryl bioisostere that is not equivalent to a phenyl ring in terms of hydrogen-bonding capacity, electronic distribution, lipophilicity, and metabolic stability. Furan provides a hydrogen-bond acceptor (ring oxygen) that phenyl lacks, while also exhibiting lower aromatic stabilization energy, which enables unique reactivity such as Diels-Alder cycloaddition [1]. In medicinal chemistry, the replacement of aryl with heteroaryl substituents (including furan-2-yl and furan-3-yl) has been shown to significantly modulate biological activity and selectivity across multiple target classes, with the magnitude and direction of the effect depending on the specific target and substitution position [1]. The furan ring also undergoes cytochrome P450-mediated metabolic oxidation to reactive metabolites (e.g., cis-2-butene-1,4-dial), a metabolic fate distinct from that of phenyl rings, which has implications for both pharmacology and toxicology assessment.

Bioisosteric profile

Reported

Furan oxygen H-bond acceptor; phenyl lacks this feature; distinct metabolic fate

Differentiated physicochemical profile for target-binding studies

Review of 170+ heteroaryl-substituted bioactive compounds

Evidence Dimension	Hydrogen-bond acceptor capacity, electronic character, and metabolic profile
Target Compound Data	Furan-2-ylmethyl group: contains ring oxygen (H-bond acceptor); lower aromatic stabilization energy; metabolized via CYP-mediated furan ring oxidation [1]
Comparator Or Baseline	1-Benzylcyclopentane-1-carbaldehyde: phenyl ring has no H-bond acceptor heteroatom; higher aromatic stabilization; metabolized via arene oxide pathway. 1-(Thiophen-2-ylmethyl)cyclopentane-1-carbaldehyde: thiophene has sulfur (weaker H-bond acceptor, different electronic properties).
Quantified Difference	Qualitative difference in H-bond acceptor capacity (furan O present vs. phenyl absent). Literature review of 170+ heteroaryl-substituted bioactive compounds demonstrates that furan-for-phenyl substitution produces variable but significant changes in biological activity depending on target context [1].
Conditions	Physicochemical and medicinal chemistry comparison based on heteroaryl review literature [1]

Why This Matters

For projects where hydrogen-bonding interactions, metabolic stability, or specific electronic properties influence target binding, the furan-2-ylmethyl group offers a differentiated physicochemical profile compared to phenyl or thiophene analogs, making it a non-substitutable structural feature.

• [1] Ostrowski T. Bioactive Furanyl- or Thienyl-Substituted Nucleobases, Nucleosides and Their Analogues. Mini-Reviews in Medicinal Chemistry, 2023, 23(5), 633-650. DOI: 10.2174/1389557522666220812125205. View Source

Structural Identity Confirmation via SMILES and InChI Key

The target compound is unambiguously identified by its SMILES string O=CC1(CC2=CC=CO2)CCCC1 and InChI Key CRPQGCRBARVFKD-UHFFFAOYSA-N, corresponding to molecular formula C₁₁H₁₄O₂ and molecular weight 178.23 g/mol . These identifiers provide unambiguous structural specification for procurement, distinguishing the compound from the regioisomer 1-(Furan-3-ylmethyl)cyclopentane-1-carbaldehyde (CAS 1936082-20-0, different InChI Key) which shares the same molecular formula and molecular weight but differs in atom connectivity . The SMILES string explicitly defines the furan-2-yl attachment (CC2=CC=CO2 fragment) versus the furan-3-yl attachment found in the regioisomer, enabling computational chemists and procurement specialists to verify structural identity independently of CAS numbers.

Structural identity

Specification review

Distinct InChI Key despite identical molecular weight (178.23) and formula

Prevents regioisomer mis-identification in procurement workflows

SMILES and InChI Key specification

Evidence Dimension	Structural identity verification via machine-readable chemical identifiers
Target Compound Data	CAS 1934397-03-1; SMILES O=CC1(CC2=CC=CO2)CCCC1; InChI Key CRPQGCRBARVFKD-UHFFFAOYSA-N; MF C₁₁H₁₄O₂; MW 178.23
Comparator Or Baseline	1-(Furan-3-ylmethyl)cyclopentane-1-carbaldehyde: CAS 1936082-20-0; different SMILES and InChI Key despite identical MF (C₁₁H₁₄O₂) and MW (178.23)
Quantified Difference	Identical molecular formula (C₁₁H₁₄O₂) and molecular weight (178.23) but distinct InChI Keys, confirming regioisomeric relationship with no stereochemical ambiguity
Conditions	Identifier comparison based on chemical database and vendor catalog entries

Why This Matters

Identical molecular formula and molecular weight between the 2-ylmethyl and 3-ylmethyl regioisomers means that mass spectrometry alone cannot distinguish them; SMILES and InChI Key specifications are essential for procurement accuracy and to prevent regioisomeric mis-identification.

Optimal Research and Industrial Application Scenarios

Medicinal Chemistry: Heteroaryl-Substituted Cyclopentane Scaffolds

In drug discovery programs where the cyclopentane core serves as a privileged scaffold, 1-(Furan-2-ylmethyl)cyclopentane-1-carbaldehyde provides a defined entry point for exploring furan-2-ylmethyl SAR. Unlike the furan-3-ylmethyl regioisomer, this compound places the heteroaromatic ring oxygen in a position that can engage in hydrogen-bonding interactions with target proteins, while the aldehyde handle enables rapid analog generation through reductive amination, Grignard addition, or condensation chemistry [1]. The availability of batch-specific QC documentation (NMR, HPLC, GC) from Bidepharm supports the reproducibility requirements of lead optimization workflows .

Synthetic Methodology: Sequential Derivatization Strategies

This compound is uniquely suited as a bifunctional building block where orthogonal reactivity is required: the aldehyde group can be derivatized first (e.g., via Wittig olefination, reductive amination, or oxidation to carboxylic acid), followed by electrophilic substitution or metal-catalyzed cross-coupling on the furan ring, or vice versa [2]. This sequential derivatization capability is not available from monofunctional analogs such as cyclopentane-1-carbaldehyde or furan-2-carbaldehyde, which each offer only one reactive domain [2].

Cyclopentenone Synthesis via Piancatelli Rearrangement

Following reduction of the aldehyde to the corresponding furfuryl alcohol, this compound can serve as a substrate for the Piancatelli rearrangement, enabling access to 4-hydroxycyclopentenone derivatives—a structural motif found in numerous bioactive natural products and pharmaceutical intermediates [3]. This synthetic strategy is specific to the furan-2-ylmethyl regioisomer and is not accessible from the furan-3-ylmethyl analog or from non-furan cyclopentane carbaldehydes, making it a strategic choice for cyclopentenone-targeted synthesis programs [3].

Chemical Biology: Tool Compounds with Defined Properties

For chemical probe development where precise control of lipophilicity, hydrogen-bonding capacity, and metabolic profile is required, the furan-2-ylmethyl group offers a differentiated physicochemical signature compared to phenyl or thiophene analogs [1]. The aldehyde functional group provides a conjugation handle for attachment to reporter tags (fluorophores, biotin, photoaffinity labels) while the furan oxygen can participate in target binding. Procurement with verified batch QC ensures probe compound integrity throughout the biological evaluation campaign .

Application

Selection Property

Validation Focus

Medicinal chemistry: heteroaryl cyclopentane scaffolds

Furan-2-ylmethyl regioisomer identity

Regioisomeric structure verification and aldehyde handle reactivity

Synthetic methodology: sequential derivatization

Orthogonal aldehyde and furan reactivity

Derivatization sequence compatibility and reaction selectivity

Cyclopentenone synthesis via Piancatelli rearrangement

Furan-2-ylmethyl suitability for Piancatelli

Reduction to furfuryl alcohol and rearrangement outcome

Chemical biology: tool compounds with defined properties

Physicochemical differentiation (H-bond, lipophilicity)

H-bond capacity, metabolic stability, and probe integrity

• [1] Ostrowski T. Bioactive Furanyl- or Thienyl-Substituted Nucleobases, Nucleosides and Their Analogues. Mini-Reviews in Medicinal Chemistry, 2023, 23(5), 633-650. DOI: 10.2174/1389557522666220812125205. View Source
• [2] Kuujia.com. Cyclopentane-1-carbaldehyde derivatives: aldehyde reactivity data (oxidation, reduction, condensation). Available at: https://www.kuujia.com View Source
• [3] Verrier C, et al. The Piancatelli reaction and its variants: recent applications to high added-value chemicals and biomass valorization. Organic & Biomolecular Chemistry, 2018, 16(5), 676-687. DOI: 10.1039/c7ob02962d. PMID: 29362755. View Source